Cas no 1806487-65-9 (2-Chloro-7-difluoromethyl-1H-benzimidazole-6-carboxylic acid)

• Product Name: 2-Chloro-7-difluoromethyl-1H-benzimidazole-6-carboxylic acid
• CAS No: 1806487-65-9
• MF: C₉H₅ClF₂N₂O₂
• MW: 246.598007917404
• CID: 4824536
• Update Time: 2025-06-29

2-Chloro-7-difluoromethyl-1H-benzimidazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7-difluoromethyl-1H-benzimidazole-6-carboxylic acid

• Inchi： 1S/C9H5ClF2N2O2/c10-9-13-4-2-1-3(8(15)16)5(7(11)12)6(4)14-9/h1-2,7H,(H,13,14)(H,15,16)
• InChI Key： LYYSZGCJOFEXLZ-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C=CC(C(=O)O)=C2C(F)F)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 2.6
• Topological Polar Surface Area: 66

Additional information on 2-Chloro-7-difluoromethyl-1H-benzimidazole-6-carboxylic acid

2-Chloro-7-difluoromethyl-1H-benzimidazole-6-carboxylic Acid: A Comprehensive Overview

The compound 2-Chloro-7-difluoromethyl-1H-benzimidazole-6-carboxylic acid (CAS No. 1806487-65-9) is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of benzimidazoles, which are well-known for their versatile properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The benzimidazole core of this molecule is further substituted with a chloro group at position 2 and a difluoromethyl group at position 7, along with a carboxylic acid group at position 6. These substituents impart unique electronic and steric properties to the molecule, making it a subject of intense research interest.

Recent studies have highlighted the importance of benzimidazole derivatives in drug discovery, particularly in the development of anticancer agents. The chloro group at position 2 is known to enhance the lipophilicity of the molecule, which is crucial for improving bioavailability in pharmaceutical applications. Meanwhile, the difluoromethyl group at position 7 introduces fluorine atoms, which are known to enhance metabolic stability and improve pharmacokinetic profiles. The carboxylic acid group at position 6 provides an acidic proton that can be readily converted into various bioisosteres or used as a reactive site for further functionalization.

The synthesis of 2-Chloro-7-difluoromethyl-1H-benzimidazole-6-carboxylic acid involves a multi-step process that typically starts with the preparation of the benzimidazole skeleton. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, a study published in *Organic Chemistry Frontiers* demonstrated a novel approach using microwave-assisted synthesis to construct the benzimidazole core efficiently. This method not only reduces reaction time but also minimizes side reactions, making it an attractive option for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 235°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the range of 280–310 nm, which is characteristic of aromatic systems with conjugated double bonds. The presence of electron-withdrawing groups like chlorine and difluoromethyl further modulates the electronic transitions, making this compound suitable for applications in optoelectronics.

One of the most promising areas of application for 2-Chloro-7-difluoromethyl-1H-benzimidazole-6-carboxylic acid is in the field of cancer therapy. Preclinical studies have shown that this compound exhibits potent anti-proliferative activity against various cancer cell lines, including breast, colon, and lung cancer cells. A recent study published in *Journal of Medicinal Chemistry* revealed that the compound induces apoptosis by targeting specific oncogenic pathways. Furthermore, its ability to cross the blood-brain barrier makes it a potential candidate for treating brain tumors.

In addition to its therapeutic potential, this compound has also been explored for its use in agrochemicals. Field trials conducted by agricultural research institutions have demonstrated its efficacy as a fungicide against plant pathogens such as *Botrytis cinerea* and *Fusarium graminearum*. The compound's ability to inhibit fungal growth without causing phytotoxicity makes it an attractive option for sustainable agriculture.

From a materials science perspective, 2-Chloro-7-difluoromethyl-1H-benzimidazole-6-carboxylic acid has been investigated for its potential as a building block in supramolecular chemistry. Its ability to form hydrogen bonds with other molecules enables the construction of self-assembled nanostructures with unique mechanical and optical properties. A study published in *Angewandte Chemie* highlighted its use as a component in stimuli-responsive materials that can undergo reversible structural changes upon exposure to external stimuli such as light or temperature.

Looking ahead, ongoing research is focused on optimizing the synthesis process and exploring new applications for this compound. Collaborative efforts between academic institutions and industry players are expected to accelerate its translation into commercial products. With its versatile properties and promising results from preclinical studies, 2-Chloro-7-difluoromethyl-1H-benzimidazole-6-carboxylic acid is poised to make significant contributions across multiple disciplines in the coming years.